Cas no 1206987-05-4 (2-[2-(2-phenylacetamido)-1,3-thiazol-4-yl]-N-(2,2,2-trifluoroethyl)acetamide)

• Product Name: 2-[2-(2-phenylacetamido)-1,3-thiazol-4-yl]-N-(2,2,2-trifluoroethyl)acetamide
• CAS No: 1206987-05-4
• MF: C₁₅H₁₄F₃N₃O₂S
• MW: 357.350772380829
• CID: 5822764
• PubChem ID: 45497650
• Update Time: 2025-10-31

2-[2-(2-phenylacetamido)-1,3-thiazol-4-yl]-N-(2,2,2-trifluoroethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetamide, 2-[(2-phenylacetyl)amino]-N-(2,2,2-trifluoroethyl)-
• 2-[2-(2-phenylacetamido)-1,3-thiazol-4-yl]-N-(2,2,2-trifluoroethyl)acetamide
• N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)thiazol-2-yl)-2-phenylacetamide
• AKOS024628473
• N-[4-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]-1,3-thiazol-2-yl]-2-phenylacetamide
• F2202-2863
• 1206987-05-4

• Inchi： 1S/C15H14F3N3O2S/c16-15(17,18)9-19-12(22)7-11-8-24-14(20-11)21-13(23)6-10-4-2-1-3-5-10/h1-5,8H,6-7,9H2,(H,19,22)(H,20,21,23)
• InChI Key： AVFKNABQYYACAK-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC(F)(F)F)=O)N=C1NC(CC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 357.07588236g/mol
• Monoisotopic Mass: 357.07588236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• pka: 8.91±0.50(Predicted)

Additional information on 2-[2-(2-phenylacetamido)-1,3-thiazol-4-yl]-N-(2,2,2-trifluoroethyl)acetamide

Introduction to 2-[2-(2-phenylacetamido)-1,3-thiazol-4-yl]-N-(2,2,2-trifluoroethyl)acetamide (CAS No: 1206987-05-4)

2-[2-(2-phenylacetamido)-1,3-thiazol-4-yl]-N-(2,2,2-trifluoroethyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No 1206987-05-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The molecular framework of this compound incorporates several key structural motifs, including a thiazole ring, a phenylacetamide moiety, and a trifluoroethyl group, which collectively contribute to its distinctive chemical behavior and potential therapeutic applications.

The thiazole ring is a heterocyclic structure that is widely prevalent in natural products and bioactive molecules. Its presence in 2-[2-(2-phenylacetamido)-1,3-thiazol-4-yl]-N-(2,2,2-trifluoroethyl)acetamide imparts stability and reactivity characteristics that are conducive to interactions with biological targets. The phenylacetamide moiety further enhances the compound's pharmacophoric potential by introducing an amide group that can engage in hydrogen bonding and other non-covalent interactions with biological receptors. Additionally, the trifluoroethyl group adds electronic and steric effects that modulate the compound's solubility, lipophilicity, and metabolic stability, making it an attractive candidate for medicinal chemistry optimization.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from thiazole derivatives due to their demonstrated efficacy across various biological pathways. The structural features of CAS No 1206987-05-4 align well with this trend, as they suggest potential applications in areas such as anti-inflammatory, antimicrobial, and anticancer therapies. For instance, studies have shown that thiazole-based compounds can inhibit key enzymes involved in inflammatory processes by modulating cytokine production and signaling pathways. The presence of the phenylacetamide group further extends these possibilities by enabling selective binding to specific protein targets.

Moreover, the incorporation of the trifluoroethyl group into the molecular structure of this compound is particularly noteworthy. This substituent is known to enhance metabolic stability by resisting hydrolysis under physiological conditions. Such stability is crucial for ensuring prolonged biological activity and improving pharmacokinetic profiles. Furthermore, the lipophilicity imparted by the trifluoroethyl group can facilitate membrane penetration, allowing the compound to reach its target sites more efficiently. These attributes make CAS No 1206987-05-4 a promising scaffold for further derivatization and optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging machine learning algorithms and molecular docking simulations, scientists can identify potential binding modes between 2-[2-(2-phenylacetamido)-1,3-thiazol-4-yl]-N-(2,2,2-trifluoroethyl)acetamide and its target proteins. These computational approaches have been instrumental in guiding experimental design and accelerating the discovery process. For example, virtual screening has identified several analogs of this compound that exhibit enhanced binding affinity to therapeutic targets while maintaining favorable pharmacokinetic properties.

Experimental validation of these computational predictions has further solidified the interest in this class of compounds. In vitro assays have demonstrated that derivatives of CAS No 1206987-05-4 can modulate key signaling pathways associated with diseases such as cancer and inflammation. The ability of these compounds to inhibit enzymes like COX-2 (cyclooxygenase-2) has been particularly noteworthy, as COX-2 inhibition is a well-established strategy for developing anti-inflammatory drugs. Additionally, studies have shown that thiazole-based molecules can interfere with microtubule formation in cancer cells, leading to their proliferation arrest.

The synthetic route to CAS No 1206987-05-4 presents an interesting challenge due to the complexity of its structural features. However, advances in synthetic methodologies have made it possible to construct this molecule with high yield and purity. Key steps involve multi-step organic transformations such as condensation reactions between amino acids and thiazole precursors followed by functional group modifications to introduce the trifluoroethyl moiety. These synthetic strategies highlight the growing expertise in constructing complex heterocyclic systems.

The pharmacological profile of CAS No 1206987-05-4 is still under active investigation; however preliminary findings suggest significant therapeutic potential. The combination of structural motifs known to interact with biological targets makes it a versatile scaffold for drug development. Researchers are exploring various derivatives to enhance its efficacy while minimizing side effects. This iterative process involves modifying substituents such as the phenylacetamide group or introducing additional functional groups at different positions on the thiazole ring.

The impact of fluorine atoms on pharmaceutical compounds cannot be overstated; their presence often leads to improved pharmacological properties due to their ability to modulate electronic distributions and steric hindrance around critical sites on biological targets. In the case of CAS No 1206987-05-4, the trifluoroethyl group plays a pivotal role in enhancing binding affinity by increasing lipophilicity while maintaining metabolic stability. Such features are highly valued in drug design because they contribute to both efficacy and bioavailability.

As research continues into novel therapeutic agents derived from thiazole derivatives like CAS No 1206987-05-4, it is anticipated that new applications will emerge across multiple therapeutic areas including neurodegenerative diseases where thiazole-based compounds have shown promise as cholinesterase inhibitors or antiviral agents against emerging pathogens where their structural versatility allows for broad-spectrum activity against viral proteases or integrases.